Ethyl 5-ethyl-1H-imidazole-2-carboxylate

• IUPAC Name: ethyl 5-ethyl-1H-imidazole-2-carboxylate
• InChI: InChI=1S/C8H12N2O2/c1-3-6-5-9-7(10-6)8(11)12-4-2/h5H,3-4H2,1-2H3,(H,9,10)
• InChI Key: QFBQZDDWPFZPSS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(N1)C(=O)OCC
• Molecular Formula: C8H12N2O2
• DSSTOX Substance ID: DTXSID60566632
• Molecular Weight: 168.19 g/mol
• CAS RN: 1171124-65-4

Description

Physical And Chemical Properties Analysis

Ethyl 5-ethyl-1H-imidazole-2-carboxylate is a solid at room temperature. It should be stored in a dry environment. The molecular weight of this compound is 168.2.

Scientific Research Applications

Synthesis and Structural Studies Ethyl 5-ethyl-1H-imidazole-2-carboxylate, while not directly mentioned, is closely related to various imidazole derivatives explored for their unique properties and applications in chemical synthesis and structural studies. For instance, the synthesis of ethyl 5-amino-1-aryl-1H-imidazole-4-carboxylates has been investigated for their hydrogen-bonded supramolecular structures, demonstrating diverse dimensional organization ranging from chains to complex sheets and three-dimensional frameworks, underscoring the versatility of imidazole derivatives in forming structured compounds (Costa et al., 2007).

Catalytic Applications Imidazole derivatives have found significant application as catalysts in chemical synthesis. An example includes their use in efficient transesterification/acylation reactions, where N-heterocyclic carbenes derived from imidazoles catalyze the formation of esters and enol esters, indicating the potential of this compound in similar catalytic processes (Grasa et al., 2003).

Medicinal Chemistry and Drug Synthesis Although direct applications in drug synthesis were to be excluded, it's worth noting that imidazole derivatives play a crucial role in the development of pharmaceuticals. The structural modification and synthesis of these derivatives contribute to exploring novel therapeutic agents, as seen in various studies focusing on the synthesis of compounds with potential biological activities (Salar et al., 2017).

Corrosion Inhibition Research has also delved into the application of imidazole derivatives as corrosion inhibitors, particularly in acid media. The study of 1-(2-ethylamino)-2-methylimidazoline, a related compound, showcases the potential of imidazole derivatives in protecting metals from corrosion, highlighting an industrial application of this compound (Cruz et al., 2004).

Safety and Hazards

This compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray, and to wear protective gloves/protective clothing/eye protection/face protection.

Mechanism of Action

Target of Action

Ethyl 5-ethyl-1H-imidazole-2-carboxylate is a derivative of the imidazole class of compounds . Imidazole derivatives are known to interact with a broad range of targets, including various enzymes and receptors, due to their versatile chemical structure . .

Mode of Action

Imidazole derivatives are known to interact with their targets through various mechanisms, such as inhibiting enzyme activity or modulating receptor function .

Biochemical Pathways

Imidazole derivatives are known to influence a variety of biochemical pathways due to their broad range of targets .

Pharmacokinetics

It is known that the compound is soluble in ethanol , which may influence its absorption and distribution in the body.

Result of Action

Imidazole derivatives are known to have a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Action Environment

It is known that the compound is stable under normal conditions and has a melting point of 158-162°c .

Synthesis routes and methods

Procedure details

Sodium acetate (9.3 g, 113.4 mmol) was added to a solution of 1-amino-butan-2-one hydrochloride (3.41 g, 27.60 mmol) and ethyl imino(methylthio)acetate tetrafluoroborate (7.45 g, 31.84 mmol) synthesized according to the method described in the document (J. Med. Chem., 38, 1995, 2196-2201) in acetic acid (120 mL), and the mixture was stirred at 100° C. for four hours. The reaction solution was concentrated under reduced pressure and then saturated aqueous sodium bicarbonate solution was added to the reaction solution, followed by extraction with ethyl acetate. Then, the organic layer was washed with brine and dried over anhydrous sodium sulfate. Following concentration under reduced pressure, the residue was purified by silica gel column chromatography (elution solvent: hexane/ethyl acetate=5/1, 2/1, 1/2) to obtain 3.35 g of the title compound as a pale yellow solid (72%).